Cas no 1600360-04-0 (1-(2-bromo-5-methylphenyl)prop-2-en-1-one)

• Product name: 1-(2-bromo-5-methylphenyl)prop-2-en-1-one
• CAS No: 1600360-04-0
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 5843432
• PubChem ID: 114982378

1-(2-bromo-5-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)prop-2-en-1-one
• EN300-1894086
• 1600360-04-0

• Inchi： 1S/C10H9BrO/c1-3-10(12)8-6-7(2)4-5-9(8)11/h3-6H,1H2,2H3
• InChI Key： GZVMSFVSRFQHEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=CC=1C(C=C)=O

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.3

Additional information on 1-(2-bromo-5-methylphenyl)prop-2-en-1-one

Introduction to 1-(2-bromo-5-methylphenyl)prop-2-en-1-one (CAS No. 1600360-04-0)

1-(2-bromo-5-methylphenyl)prop-2-en-1-one, with the CAS number 1600360-04-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and versatility in synthetic chemistry.

The molecular formula of 1-(2-bromo-5-methylphenyl)prop-2-en-1-one is C₁₀H₉BrO, and it has a molecular weight of approximately 227.08 g/mol. The compound features a brominated aromatic ring and an α,β-unsaturated ketone moiety, which are key functional groups that contribute to its chemical properties and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with biological activity.

In the realm of pharmaceutical research, 1-(2-bromo-5-methylphenyl)prop-2-en-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of α,β-unsaturated ketones, including those similar to 1-(2-bromo-5-methylphenyl)prop-2-en-1-one, demonstrated potent inhibitory effects on specific cancer cell lines. This finding highlights the compound's potential as a scaffold for the development of novel therapeutic agents.

Beyond its pharmaceutical applications, 1-(2-bromo-5-methylphenyl)prop-2-en-1-one has also found use in materials science. The presence of the bromine atom and the unsaturated ketone group makes it an attractive candidate for polymerization reactions and the synthesis of functional materials. Research published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2020 demonstrated that compounds with similar structures can be used to create polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 1-(2-bromo-5-methylphenyl)prop-2-en-1-one typically involves multi-step reactions that include bromination and condensation processes. One common synthetic route involves the bromination of 2-methylphenylacetic acid followed by condensation with acryloyl chloride in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 1-(2-bromo-5-methylphenyl)prop-2-en-1-one with appropriate personal protective equipment (PPE) due to its reactivity and potential health hazards associated with exposure to brominated compounds. Proper storage conditions, such as keeping the compound in a cool, dry place away from incompatible substances, are also crucial to maintain its stability and efficacy.

The future prospects for 1-(2-bromo-5-methylphenyl)prop-2-en-1-one are promising. Ongoing research continues to explore its potential applications in both pharmaceuticals and materials science. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in various environments, facilitating the design of more efficient synthetic pathways and optimized formulations.

In conclusion, 1-(2-bromo-5-methylphenyl)prop-2-en-1-one (CAS No. 1600360-04-0) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry and a promising lead compound for drug discovery and materials development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.